Cas no 530-59-6 (Sinapinic acid)

Sinapinic acid Properties

Names and Identifiers

• 3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylic acid
• Sinapinic acid
• 3,5-Dimethoxy-4-hydroxy-trans-cinnamic acid
• Sinapic acid
• 4-hydroxy-3,5-dimethoxycinnamic acid
• 3,5-Dimethoxy-4-hydroxycinnamic acid
• 3.5-Dimethoxy-4-hydroxycinnamicacid
• SINAPIC ACID(RG)
• 5-Methoxyferulicacid
• MS]
• [ "" ]
• SA
• SINAPINATE
• Sinapate
• Synapoic acid
• trans-sinapic acid
• (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
• (E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
• 3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-
• Cinnamic acid, 4-hydroxy-3,5-dimethoxy-, (E)-
• (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic
• 4-Hydroxy-3,5-dimethoxycinnamic Acid
• DTXSID40862129
• D1765
• D2932
• AKOS028109907
• PCMORTLOPMLEFB-UHFFFAOYSA-N
• 4-Hydroxy-3,5-dimethoxycinnamic Acid, Predominantly trans
• (EZ)-sinapic acid
• 3,5-dimethoxy-4-hydroxy-cinnamic acid
• Q27146675
• NSC-59261
• AC7708
• CHEBI:77131
• 3,5-dimethoxy4-hydroxycinnamic acid
• SY018287
• UNII-P0I60993EC
• FT-0614637
• HMS3372O09
• Sinapinic acid;3,5-Dimethoxy-4-hydroxycinnamic acid
• BCP25316
• MS-8962
• (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
• SMR000471879
• DEGLY SINA
• (E)-Sinapic acid
• trans-Sinapic acid, analytical standard
• Sinapic acid, >=98%, powder
• BDBM50341142
• SBI-0206696.P002
• P0I60993EC
• MLS001066354
• NS00015085
• (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic acid
• 7AE78999-D500-492B-9651-46622E8DAA71
• bmse010209
• sinapic acid, (E)-
• 4-Hydroxy-3,5-dimethoxy-cinnamic acid
• Sinapic_acid
• (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic acid
• AKOS015851820
• W-105777
• HY-W009732
• CHEMBL109341
• trans-3,5-Dimethoxy-4-hydroxycinnamic acid
• (2E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
• 3-(4-Hydroxy-3,5-dimethoxyphenyl)-(2E)-2-Propenoic acid
• 3,5-dimethoxy-4-hydroxy-trans-cinnamic acid
• Sinapic acid, trans-
• 4-Hydroxy-3,5-dimethoxy-(E)-Cinnamic acid
• NCGC00247028-01
• 3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-Propenoic acid
• InChI=1/C11H12O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h3-6,14H,1-2H3,(H,12,13)/b4-3
• s3981
• Sinapic acid, matrix substance for MALDI-MS, >=99.5%, Ultra pure
• SINAPIC ACID
• EN300-93177
• STL559063
• (E)-3-(4-Hydroxy-3,5-dimethoxy-phenyl)-acrylic acid
• BRD-K95487349-001-04-2
• 2-propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (2E)-
• CHEBI:15714
• 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic acid
• bmse000594
• MFCD00004401
• CCG-214595
• SXX
• Z1266855053
• 1ST40176
• CS-W010448
• SCHEMBL37312
• 3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid #
• Q417527
• Cinnamic acid, 4-hydroxy-3,5-dimethoxy-
• Sinapic acid, matrix substance for MALDI-MS, >=99.0% (T)
• 3-(4-hydroxy-3,5-dimethoxyphenyl)-(E)-2-propenoic acid
• HMS2230P08
• 7362-37-0
• bmse000318
• NSC59261
• 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (E)-
• C00482
• (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylicacid
• trans-sinapinic acid
• Sinapinic acid (Sinapic acid)
• BBL036684
• 530-59-6
• DB08587
• AC-34343
• +Expand

• MDL： MFCD00004401
• InChIKey： PCMORTLOPMLEFB-ONEGZZNKSA-N
• Inchi： 1S/C11H12O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h3-6,14H,1-2H3,(H,12,13)/b4-3+
• SMILES： O(C([H])([H])[H])C1C([H])=C(/C(/[H])=C(\[H])/C(=O)O[H])C([H])=C(C=1O[H])OC([H])([H])[H]
• BRN： 2130006

Computed Properties

• Exact Mass: 224.068473g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.068473g/mol
• Monoisotopic Mass: 224.068473g/mol
• Topological Polar Surface Area: 76Ų
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 224.21

Experimental Properties

• LogP: 1.50720
• PSA: 75.99000
• Refractive Index: 1.4720 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 403.4°C at 760 mmHg
• Melting Point: 202°C(lit.)
• Flash Point: 158.6 °C
• Solubility: H2O: slightly soluble
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases. Combustible.
• Solubility: Soluble in hot ethanol, slightly soluble in water and diethyl ether.
• Density: 1.1478 (rough estimate)

Sinapinic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning

Sinapinic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%